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For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Fluoro-4-methylpyridin-2-amine is a substituted aminopyridine that holds significant
interest for medicinal chemistry and drug discovery. Its structure, which combines a pyridine
scaffold with a reactive amino group, a methyl substituent, and a fluorine atom, makes it a
versatile building block for the synthesis of more complex molecules. The strategic placement
of the fluorine atom can significantly influence the pharmacokinetic and pharmacodynamic
properties of a parent molecule, including metabolic stability, binding affinity, and bioavailability.
This guide provides a comprehensive overview of the molecular structure, properties, and
potential applications of 6-Fluoro-4-methylpyridin-2-amine, with a focus on its relevance to
researchers in the pharmaceutical sciences.

Molecular Structure and Properties

The fundamental characteristics of 6-Fluoro-4-methylpyridin-2-amine are summarized in the
table below.
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Property Value Source
Chemical Formula CeH7FN:2 [1]
Molecular Weight 126.13 g/mol [1]
CAS Number 1393557-04-4 [1]
SMILES CC1=CC(=NC(=C1)F)N [1]

The structure of 6-Fluoro-4-methylpyridin-2-amine is based on a central pyridine ring. A
primary amine group is located at position 2, a methyl group at position 4, and a fluorine atom
at position 6. This arrangement of substituents influences the electron distribution within the
aromatic ring and the overall chemical reactivity of the molecule.

A 2D representation of the molecular structure.

Spectroscopic Characterization (Predicted)

While specific experimental spectra for 6-Fluoro-4-methylpyridin-2-amine are not readily
available in the public domain, its spectroscopic features can be predicted based on the
analysis of its functional groups and comparison with similar structures.

'H NMR Spectroscopy

The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the
amine protons, and the methyl protons. The chemical shifts and coupling patterns will be
influenced by the electron-donating amino group and the electron-withdrawing fluorine atom.
The two aromatic protons will likely appear as singlets or narrow doublets due to the
substitution pattern. The methyl protons will appear as a singlet, and the amine protons as a
broad singlet.

3C NMR Spectroscopy

The carbon NMR spectrum will display six distinct signals corresponding to the six carbon
atoms in the molecule. The carbon atoms attached to the fluorine and nitrogen atoms will show
characteristic chemical shifts and coupling constants (J-coupling) with the respective
heteroatoms.
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Infrared (IR) Spectroscopy

The IR spectrum of 6-Fluoro-4-methylpyridin-2-amine is predicted to exhibit characteristic
absorption bands for the N-H stretching of the primary amine (two bands in the region of 3300-
3500 cm~1), C-H stretching of the aromatic ring and the methyl group, and C=C and C=N
stretching vibrations of the pyridine ring.[2] A C-F stretching vibration is also expected.

Mass Spectrometry

The mass spectrum will show a molecular ion peak (M*) corresponding to the molecular weight
of the compound (126.13 g/mol ). The fragmentation pattern will be influenced by the stability of
the pyridine ring and the nature of the substituents.

Synthesis

A plausible synthetic route to 6-Fluoro-4-methylpyridin-2-amine can be conceptualized based
on established methods for the synthesis of fluorinated pyridines. One potential approach
involves the fluorination of a suitable precursor, such as a chlorinated or brominated
aminopyridine.

Fluorinating Agent (e.g., KF) >

E-Amino-4-methyl-6-chIoropyridin9

6-FIu0r0-4-methylpyridin-2-amin9

Proposed Synthetic Pathway

Click to download full resolution via product page

A potential synthetic route to the target molecule.

A detailed experimental protocol would require optimization of reaction conditions, including the
choice of fluorinating agent, solvent, temperature, and reaction time. A general procedure could
involve heating 2-amino-6-chloro-4-methylpyridine with a source of fluoride, such as potassium
fluoride, in a high-boiling aprotic polar solvent. Purification would likely be achieved through
chromatographic techniques.

Applications in Research and Drug Development
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Substituted aminopyridines are privileged scaffolds in medicinal chemistry, appearing in
numerous approved drugs and clinical candidates. The introduction of a fluorine atom can
enhance a molecule's therapeutic potential. While specific biological activities for 6-Fluoro-4-
methylpyridin-2-amine are not extensively documented, its structural motifs suggest several
areas of potential application.

e As a Synthetic Intermediate: This compound is primarily valuable as a building block for the
synthesis of more complex molecules. The amino group can be readily functionalized to
introduce a wide range of substituents, enabling the exploration of structure-activity
relationships in drug discovery programs.

« Inhibitors of Nitric Oxide Synthase (INOS): Closely related 6-substituted 2-amino-4-
methylpyridine analogues have been investigated as inhibitors of inducible nitric oxide
synthase (iNOS), an enzyme implicated in inflammatory processes.[3] The fluorine atom in 6-
fluoro-4-methylpyridin-2-amine could modulate the potency and selectivity of such
inhibitors.

Safety and Handling

Specific safety and toxicity data for 6-Fluoro-4-methylpyridin-2-amine are not available.
However, based on the data for structurally similar aminopyridines, caution should be exercised
when handling this compound. Related compounds are known to be toxic if swallowed or in
contact with skin, and can cause skin and eye irritation.[4] It is recommended to handle this
compound in a well-ventilated fume hood, wearing appropriate personal protective equipment,
including gloves, safety glasses, and a lab coat. For detailed safety information, it is advisable
to consult the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

6-Fluoro-4-methylpyridin-2-amine is a fluorinated aminopyridine with significant potential as a
building block in medicinal chemistry. Its unique combination of functional groups makes it an
attractive starting material for the synthesis of novel compounds with potential therapeutic
applications. Further research into the synthesis, characterization, and biological evaluation of
this compound and its derivatives is warranted to fully explore its utility in drug discovery and
development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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